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Compound of Interest

Compound Name: Q134R

Cat. No.: B10828141 Get Quote

Essential Safety and Handling Guide for Q134R
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Q134R, a novel 8-hydroxyquinoline derivative with neuroprotective properties. Given the

absence of a specific Safety Data Sheet (SDS) for Q134R, this guidance is based on the

known characteristics of 8-hydroxyquinoline derivatives and standard laboratory practices for

handling potent, neuroactive compounds.

I. Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory at all times when handling Q134R to minimize exposure

risk. The following table summarizes the required equipment for various laboratory procedures.
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Equipment
General

Laboratory Use

Procedures with

Splash/Aerosol

Risk

Material Standard

Eye Protection

Safety glasses

with side

shields[1][2]

Chemical splash

goggles and a

face shield[1][3]

[4]

Polycarbonate ANSI Z87.1[1]

Hand Protection
Disposable nitrile

gloves[1][3]

Double-gloving

with nitrile

gloves[1][5]

Nitrile rubber EN 374[6]

Body Protection

Cotton/polyester

blend lab coat[2]

[3]

Chemical-

resistant apron

over lab coat

Flame-resistant

options are

recommended[5]

N/A

Footwear
Closed-toe

shoes[2][3]

Closed-toe

shoes

Leather or

chemical-

resistant material

N/A

Respiratory
Not generally

required

N95 respirator or

higher for

handling

powders

Varies by

respirator type
NIOSH-approved

II. Handling and Operational Plan
Proper handling procedures are crucial to ensure personnel safety and prevent contamination.

Q134R should be handled in a controlled environment, following the steps outlined below.

Experimental Workflow for Handling Q134R:
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Preparation

Solubilization

Experimental Use

Cleanup & Disposal

Don appropriate PPE

Work within a certified chemical fume hood

Weigh solid Q134R

Add solvent (e.g., DMSO)

Transfer to fume hood

Vortex or sonicate to dissolve

Prepare aliquots for experiments

Administer to cell cultures or animal models

Decontaminate surfaces

Segregate and label waste

Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Standard workflow for handling Q134R in a laboratory setting.
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Storage: Store Q134R in a tightly sealed container in a cool, dry, and well-ventilated area,

protected from light. Recommended storage temperatures for stock solutions are -20°C for up

to one month and -80°C for up to six months.

III. Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Exposure Type Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6]

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[7]

Spill

Evacuate the area. For small spills of solid

material, carefully sweep up and place in a

sealed container for disposal. For liquid spills,

absorb with an inert material and place in a

sealed container. Ventilate the area and

decontaminate surfaces.[7]

IV. Disposal Plan
All waste containing Q134R must be treated as hazardous chemical waste.

Waste Segregation and Disposal:
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Waste Type Container Disposal Protocol

Solid Waste
Labeled, sealed hazardous

waste container

Dispose of through a licensed

chemical waste management

company.[8]

Liquid Waste
Labeled, sealed hazardous

waste container

Dispose of through a licensed

chemical waste management

company.[8]

Contaminated Sharps
Puncture-resistant sharps

container

Dispose of as hazardous

chemical waste.

Contaminated PPE
Labeled, sealed hazardous

waste bag

Dispose of as hazardous

chemical waste.

Important Considerations:

Never dispose of Q134R down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

This document serves as a foundational guide for the safe handling of Q134R. Researchers

are encouraged to perform their own risk assessments and consult with their institution's safety

office to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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